molecular formula C8H12O4 B8713124 Diallyloxyacetic acid CAS No. 161823-92-3

Diallyloxyacetic acid

Cat. No.: B8713124
CAS No.: 161823-92-3
M. Wt: 172.18 g/mol
InChI Key: PHZSUOPYLUNLDX-UHFFFAOYSA-N
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Description

Diallyloxyacetic acid is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

161823-92-3

Molecular Formula

C8H12O4

Molecular Weight

172.18 g/mol

IUPAC Name

2,2-bis(prop-2-enoxy)acetic acid

InChI

InChI=1S/C8H12O4/c1-3-5-11-8(7(9)10)12-6-4-2/h3-4,8H,1-2,5-6H2,(H,9,10)

InChI Key

PHZSUOPYLUNLDX-UHFFFAOYSA-N

Canonical SMILES

C=CCOC(C(=O)O)OCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

100 g of diethyl oxide then a solution of 17.6 g (0.14 mole) of oxalic acid crystallised with two molecules of water in 62 g of water are introduced at ambient temperature and under agitation into an aqueous solution containing 29.1 g (0.15hole) of sodium diallyloxyacetate in 71 g of water. The biphasic medium obtained is agitated vigorously for 10 minutes then it is decanted. The ethereal phase is then dried over anhydrous sodium sulphate, filtered and finally concentrated to dryness under vacuum. In this way 24 g (0.14 mole) of pure diallyloxyacetic acid is obtained. This acid is in the form of an oil, it has a pka of 2.9 and it is soluble in water and in standard organic solvents such as diethyl oxide, dichloromethane; however, in aqueous solution, it hydrolyses.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
17.6 g
Type
reactant
Reaction Step One
Name
Quantity
62 g
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
29.1 g
Type
reactant
Reaction Step Two
Name
Quantity
71 g
Type
solvent
Reaction Step Two

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